Cas no 2229682-50-0 (1-(2-nitroethenyl)-2,3-dihydro-1H-indene)

• Product Name: 1-(2-nitroethenyl)-2,3-dihydro-1H-indene
• CAS No: 2229682-50-0
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 6327190
• PubChem ID: 165784880
• Update Time: 2025-06-09

1-(2-nitroethenyl)-2,3-dihydro-1H-indene Chemical and Physical Properties

Names and Identifiers

• 1-(2-nitroethenyl)-2,3-dihydro-1H-indene
• 2229682-50-0
• EN300-1746628

• Inchi： 1S/C11H11NO2/c13-12(14)8-7-10-6-5-9-3-1-2-4-11(9)10/h1-4,7-8,10H,5-6H2/b8-7+
• InChI Key： VAUKSEUMNUKVFY-BQYQJAHWSA-N
• SMILES： [O-][N+](/C=C/C1C2C=CC=CC=2CC1)=O

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-(2-nitroethenyl)-2,3-dihydro-1H-indene

Comprehensive Overview of 1-(2-nitroethenyl)-2,3-dihydro-1H-indene (CAS No. 2229682-50-0): Properties, Applications, and Research Insights

1-(2-nitroethenyl)-2,3-dihydro-1H-indene (CAS No. 2229682-50-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science research. This nitroalkene derivative combines the reactivity of a nitro group with the aromatic stability of an indene core, making it a versatile intermediate for synthetic chemistry. Researchers are particularly interested in its role as a Michael acceptor, which enables diverse functionalization pathways for drug discovery and polymer development.

The molecular structure of 1-(2-nitroethenyl)-2,3-dihydro-1H-indene features a conjugated system between the nitroethenyl moiety and the dihydroindene ring, creating interesting electronic properties that respond to light and electrochemical stimuli. This characteristic aligns with current trends in smart material design and photo-responsive compounds, addressing growing demands in sectors like optoelectronics and controlled-release systems. The compound's CAS No. 2229682-50-0 serves as a crucial identifier for researchers tracking its safety data and synthetic protocols across global chemical databases.

Recent literature highlights the compound's utility in heterocyclic synthesis, where it acts as a precursor for various biologically active scaffolds. Its nitrovinyl group participates in [3+2] cycloadditions with azomethine ylides, a reaction pathway frequently explored for pharmacophore development. This positions 1-(2-nitroethenyl)-2,3-dihydro-1H-indene as relevant to current drug discovery challenges, particularly in targeting protein-protein interactions—a hot topic in oncology research and neurodegenerative disease therapeutics.

From a material science perspective, the compound's electron-withdrawing nitro group and planar aromatic system make it interesting for organic semiconductor applications. Researchers investigating non-fullerene acceptors for perovskite solar cells have shown interest in similar nitroaromatic structures, reflecting the broader industry shift toward renewable energy technologies. The thermal stability profile of CAS No. 2229682-50-0, as reported in thermogravimetric analyses, further supports its potential for high-temperature material processing.

Synthetic methodologies for 1-(2-nitroethenyl)-2,3-dihydro-1H-indene typically involve Henry reactions or nitroaldol condensations using 2,3-dihydro-1H-indene-1-carbaldehyde. Recent advances in green chemistry have explored catalyst-free conditions or biocatalytic approaches to improve the sustainability profile of such syntheses—an important consideration given increasing focus on EPA Green Chemistry Principles and industrial ecology metrics. Analytical characterization typically combines NMR spectroscopy (notably 1H and 13C), mass spectrometry, and X-ray crystallography for structural confirmation.

The safety profile of CAS No. 2229682-50-0 requires standard handling precautions for nitro compounds, including avoidance of strong oxidizers and proper ventilation. While not classified as hazardous under major regulatory frameworks, its reactivity as an α,β-unsaturated nitro compound warrants careful storage away from bases and nucleophiles. These considerations align with modern laboratory practices emphasizing chemical safety culture and risk assessment protocols—topics frequently searched by chemical professionals in occupational health contexts.

Future research directions for 1-(2-nitroethenyl)-2,3-dihydro-1H-indene may explore its potential in click chemistry applications or as a building block for metal-organic frameworks (MOFs). The compound's dual functionality (nitro and alkene groups) presents opportunities for post-synthetic modification strategies that are currently revolutionizing materials design. Additionally, computational studies using density functional theory (DFT) could further elucidate its electronic properties and reactivity patterns, addressing the growing intersection between computational chemistry and experimental synthesis in modern research workflows.

In summary, 1-(2-nitroethenyl)-2,3-dihydro-1H-indene (CAS No. 2229682-50-0) represents a multifaceted chemical entity with relevance across multiple cutting-edge research domains. Its structural features cater to contemporary needs in medicinal chemistry, advanced materials, and sustainable synthesis, making it a compound worth monitoring in scientific literature updates. As research continues to uncover new applications for such functionalized indene derivatives, this molecule may emerge as a key player in addressing technological and therapeutic challenges of the 21st century.